Cas no 1379317-25-5 (4-(5-methoxypyridin-2-yl)butan-1-amine)

• Product Name: 4-(5-methoxypyridin-2-yl)butan-1-amine
• CAS No: 1379317-25-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6072662
• PubChem ID: 20276408
• Update Time: 2025-10-29

4-(5-methoxypyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxypyridin-2-yl)butan-1-amine
• 1379317-25-5
• SCHEMBL10996073
• EN300-1853818

• Inchi： 1S/C10H16N2O/c1-13-10-6-5-9(12-8-10)4-2-3-7-11/h5-6,8H,2-4,7,11H2,1H3
• InChI Key： NCGQEWZPZSRXBV-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)CCCCN

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(5-methoxypyridin-2-yl)butan-1-amine

Professional Introduction to 4-(5-methoxypyridin-2-yl)butan-1-amine (CAS No. 1379317-25-5)

4-(5-methoxypyridin-2-yl)butan-1-amine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1379317-25-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a butan-1-amine moiety linked to a 5-methoxypyridinyl group, which endows it with distinctive chemical reactivity and biological activity.

The 5-methoxypyridin-2-yl substituent is a key feature that contributes to the compound's pharmacological profile. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as core structures in drug molecules due to their ability to interact with biological targets such as enzymes and receptors. The methoxy group further modulates the electronic properties of the pyridine ring, influencing its binding affinity and metabolic stability. These characteristics make 4-(5-methoxypyridin-2-yl)butan-1-amine a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The compound 4-(5-methoxypyridin-2-yl)butan-1-amine has been investigated for its potential role in modulating signaling pathways associated with inflammation, cancer, and neurodegenerative diseases. Its ability to interact with specific biological targets makes it a valuable scaffold for designing molecules with enhanced therapeutic efficacy and reduced side effects.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of both the amine and methoxy groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, derivatization of the amine group can lead to the formation of peptidomimetics or other bioactive molecules, while modifications at the methoxy group can influence solubility and metabolic clearance.

The synthesis of 4-(5-methoxypyridin-2-yl)butan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine ring efficiently. These synthetic strategies not only ensure high yields but also minimize byproduct formation, making the process more sustainable and scalable for industrial applications.

Recent studies have highlighted the compound's potential in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways, suggesting its therapeutic relevance. Additionally, animal models have provided insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for optimizing drug candidates before they proceed to human clinical trials.

The integration of computational chemistry and machine learning has accelerated the discovery process for compounds like 4-(5-methoxypyridin-2-yl)butan-1-amine. Molecular docking simulations have been used to predict binding interactions between this compound and target proteins, providing a rational basis for designing next-generation derivatives with improved binding affinities. Such computational approaches complement traditional experimental methods, offering a more efficient route to drug development.

The pharmaceutical industry continues to invest heavily in research aimed at identifying novel therapeutic agents with minimal side effects. The unique properties of 4-(5-methoxypyridin-2-yl)butan-1-amine make it a compelling candidate for further investigation. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in developing targeted therapies that address unmet medical needs.

In conclusion, 4-(5-methoxypyridin-2-yl)butan-1-amine (CAS No. 1379317-25-5) represents a significant advancement in chemical pharmaceutical research. Its structural features, synthetic accessibility, and potential biological activity position it as a valuable tool for drug discovery efforts. Continued research into this compound will likely yield new insights into disease treatment strategies and contribute to the development of safer, more effective medications.